Ethyl 5-(4-chloro-3-nitrobenzamido)-3-(4-methoxyphenyl)-4-oxo-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate

• IUPAC Name: ethyl 5-[(4-chloro-3-nitrobenzoyl)amino]-3-(4-methoxyphenyl)-4-oxothieno[3,4-d]pyridazine-1-carboxylate
• InChI: InChI=1S/C23H17ClN4O7S/c1-3-35-23(31)19-15-11-36-21(25-20(29)12-4-9-16(24)17(10-12)28(32)33)18(15)22(30)27(26-19)13-5-7-14(34-2)8-6-13/h4-11H,3H2,1-2H3,(H,25,29)
• InChI Key: SJBHSHFANNUARY-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NN(C(=O)C2=C(SC=C21)NC(=O)C3=CC(=C(C=C3)Cl)[N+](=O)[O-])C4=CC=C(C=C4)OC
• Molecular Formula: C23H17ClN4O7S
• Molecular Weight: 528.9 g/mol

Description

Ethyl 5-(4-chloro-3-nitrobenzamido)-3-(4-methoxyphenyl)-4-oxo-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate is a useful research compound. Its molecular formula is C23H17ClN4O7S and its molecular weight is 528.92. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antibacterial Activity

Research on novel thieno[2,3-c]pyridazines, which share a structural resemblance to the specified compound, has shown that these derivatives can be synthesized from specific starting materials and exhibit notable antibacterial activities. One study detailed the preparation of 3-amino-5-phenyl-2-ethoxycarbonylthieno[2,3-c]pyridazine, which underwent further reactions to produce new compounds evaluated for their antibacterial properties (Al-Kamali et al., 2014).

Anticancer Activity

Another avenue of research involves the synthesis of heterocycles using thieno[2,3-d]pyrimidine derivatives as precursors, showcasing their potential anticancer activity. Ethyl 2-(3-allylthioureido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate served as a building block for new heterocycles, with some compounds displaying potent activity against the colon HCT-116 human cancer cell line (Abdel-Motaal et al., 2020).

Radiochemical Labeling for Cancer Chemotherapy

The organic synthesis and biological evaluation of pyrimidine derivatives, including radiochemical labeling with iodine-125, indicate potential applications as cancer chemotherapeutic agents. The study highlighted the synthesis process, radiochemical yield, and preliminary in-vivo distribution in mice, suggesting the possibility of utilizing such compounds in cancer therapy (Labib, 2014).

Synthesis for Biological Activity

Research on the synthesis and reactions of new pyridazinones and related compounds demonstrates a broad interest in developing molecules with varied biological activities. The studies involve synthesizing novel compounds and evaluating their antibacterial screening, with some showing moderate activity against Gram-positive bacteria (Essam Abdel, 1991).